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Compound of Interest

Compound Name: 2,5-Pyridinedicarboxylic acid

Cat. No.: B142978

Essential Safety and Handling Guide for 2,5-
Pyridinedicarboxylic Acid

This guide provides comprehensive safety, handling, and disposal protocols for 2,5-
Pyridinedicarboxylic acid (CAS No: 100-26-5), also known as Isocinchomeronic acid.
Adherence to these procedures is critical for ensuring a safe laboratory environment and
minimizing exposure risks for all personnel.

Hazard Identification and Classification

2,5-Pyridinedicarboxylic acid is a combustible solid that can cause irritation to the skin, eyes,
and respiratory system.[1][2] Some data also indicates it may be harmful if swallowed and is
very toxic to aquatic life with long-lasting effects.[3] A summary of its hazard classifications is
provided below.
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Hazard Classification GHS Code Hazard Statement
Skin Irritation H315 Causes skin irritation.[1][4]

o Causes serious eye irritation.
Eye Irritation H319

[11[4]

Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1]
Acute Oral Toxicity H302 Harmful if swallowed.[3]
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[3]

) ) o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410

long lasting effects.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical. The following table summarizes the required PPE for handling 2,5-

Pyridinedicarboxylic acid.
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Protection Type

Recommended PPE

Specifications and
Remarks

Respiratory Protection

NIOSH-approved N95 dust

mask or higher.

Required when handling the
solid form to prevent inhalation
of dust particles.[1] Use a self-
contained breathing apparatus
(SCBA) in case of fire.[5]

Eye and Face Protection

Safety glasses with side-

shields or goggles.

Must be worn to prevent eye
contact which can cause

serious irritation.[2]

Skin and Body Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves before use. Use
proper glove removal
technique to avoid skin

contact.

Laboratory coat.

A standard lab coat should be
worn to protect from incidental

contact.

Closed-toe shoes.

Shoes must fully cover the

feet.

Operational Plan: Safe Handling Protocol

Proper handling protocols are essential to maintain a safe laboratory environment. Always

handle 2,5-Pyridinedicarboxylic acid within a certified chemical fume hood to minimize

inhalation exposure.

Step 1: Preparation

e Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

» Verify that an eyewash station and safety shower are accessible.[6]

» Don all required personal protective equipment as detailed in the PPE section.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/p63603
https://www.chemicalbook.com/msds/2-5-pyridinedicarboxylic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC131870050&productDescription=2+5-PYRIDINEDICARBOXYLIC+AC+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b142978?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/93540.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 2: Weighing and Aliquoting

» Perform all weighing and handling of the solid powder within the fume hood to contain any
dust.

e Use a spatula for transferring the solid. Avoid creating dust clouds.[5]

o Close the container tightly immediately after use.[2]

Step 3: Experimental Use

e When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
« If heating is necessary, use a controlled heating source like a heating mantle.

o Keep all containers closed when not in use.

Step 4: Post-Handling

» Decontaminate all equipment and the work surface after use.

* Remove PPE carefully, avoiding contamination of skin.

e Wash hands thoroughly with soap and water after handling the chemical.[3][4]

Emergency Procedures

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2]
Eye Contact )

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[2]

Wash off immediately with plenty of soap and
i water while removing all contaminated clothing
Skin Contact _ S
and shoes.[2] Get medical attention if irritation

occurs.[4]

Move the person to fresh air.[5] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration.[6] Seek immediate medical
attention.[2]

Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards.[6]
Ingestion

Call a physician or poison control center

immediately.[3]

Spill Management

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For a solid spill, carefully sweep up the material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[5][6]

Decontamination: Clean the spill area thoroughly.
Disposal Plan
All waste containing 2,5-Pyridinedicarboxylic acid must be treated as hazardous waste.

o Waste Collection: Collect excess chemical and any contaminated materials (e.g., gloves,
wipes, weighing paper) in a designated, properly labeled hazardous waste container.[5]
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» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "2,5-Pyridinedicarboxylic acid".

» Storage: Store the waste container in a designated, secure area, away from incompatible
materials.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office.[2][3] Do not dispose of this chemical down the drain or in regular trash.[5]

Quantitative Data

The following table summarizes key physical and chemical properties of 2,5-
Pyridinedicarboxylic acid.

Property Value

Molecular Formula C7HsNOa4

Molecular Weight 167.12 g/mol

Appearance White to off-white solid/powder[1][4]
Melting Point 242-247 °C (decomposes)[1]

CAS Number 100-26-5

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 2,5-
Pyridinedicarboxylic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1.2,5-MtME — 3R 98% | Sigma-Aldrich [sigmaaldrich.com]
o 2. fishersci.com [fishersci.com]
e 3. 2,5-pyridinedicarboxylic acid|100-26-5|MSDS [dcchemicals.com]

e 4.2 ,5-Pyridinedicarboxylic Acid 100-26-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 5. chemicalbook.com [chemicalbook.com]
e 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Pyridinedicarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142978#personal-protective-equipment-for-handling-
2-5-pyridinedicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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